Cas no 2580235-87-4 (Tert-butyl 2-(3-aminopropanamido)acetate)

• Product Name: Tert-butyl 2-(3-aminopropanamido)acetate
• CAS No: 2580235-87-4
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5662858
• PubChem ID: 165887976
• Update Time: 2025-10-28

Tert-butyl 2-(3-aminopropanamido)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27730895
• 2580235-87-4
• tert-butyl 2-(3-aminopropanamido)acetate
• Tert-butyl 2-(3-aminopropanamido)acetate

• Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)6-11-7(12)4-5-10/h4-6,10H2,1-3H3,(H,11,12)
• InChI Key： BIDYAMINNYTBDK-UHFFFAOYSA-N
• SMILES： O(C(CNC(CCN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.4Ų

Additional information on Tert-butyl 2-(3-aminopropanamido)acetate

Tert-butyl 2-(3-aminopropanamido)acetate: A Comprehensive Overview

Tert-butyl 2-(3-aminopropanamido)acetate, with the CAS number 2580235-87-4, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The term tert-butyl refers to the bulky tert-butyl group attached to the molecule, which plays a crucial role in stabilizing the compound and influencing its reactivity. Similarly, the 3-aminopropanamido group adds functional diversity, enabling this compound to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of Tert-butyl 2-(3-aminopropanamido)acetate in drug discovery. Researchers have explored its role as a building block in the construction of complex molecular architectures. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the synthesis of peptide analogs and other bioactive compounds. The bulky tert-butyl group not only enhances the stability of intermediates but also facilitates selective reactivity, making it an ideal choice for stereocontrolled synthesis.

In addition to its synthetic applications, this compound has shown promise in medicinal chemistry. The presence of the amino group in the 3-aminopropanamido moiety allows for the formation of hydrogen bonds, which are critical for molecular recognition and bioavailability. Recent research has demonstrated that derivatives of this compound can modulate enzyme activity, suggesting potential applications in therapeutic development.

The synthesis of Tert-butyl 2-(3-aminopropanamido)acetate involves a multi-step process that combines both traditional and modern synthetic techniques. Key steps include the formation of intermediates through nucleophilic acyl substitution and subsequent functionalization to introduce the tert-butyl group. The use of protecting groups and precise control over reaction conditions are essential to ensure high yields and purity.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound. Understanding its fate in natural systems is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, Tert-butyl 2-(3-aminopropanamido)acetate stands out as a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structural features and reactivity make it a cornerstone in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic development.